Cas no 1020722-33-1 (Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate)
1020722-33-1 structure
Product Name:Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate
CAS No:1020722-33-1
MF:C8H15NO3S
MW:205.274601221085
CID:2625428
PubChem ID:24728604
Update Time:2025-04-21
Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate Chemical and Physical Properties
Names and Identifiers
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- DTXSID50646432
- Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate
- AKOS010818199
- 1020722-33-1
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- Inchi: 1S/C8H15NO3S/c1-12-8(10)2-3-9-4-6-13(11)7-5-9/h2-7H2,1H3
- InChI Key: ARRXWWNHPMNRBG-UHFFFAOYSA-N
- SMILES: S1(CCN(CCC(=O)OC)CC1)=O
Computed Properties
- Exact Mass: 205.077265g/mol
- Monoisotopic Mass: 205.077265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 205.28g/mol
- XLogP3: -1.1
- Topological Polar Surface Area: 65.8Ų
Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
1020722-33-1 (Methyl 3-(1-oxo-1lambda~4~,4-thiazinan-4-yl)propanoate) Related Products
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